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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid

CAS No.: 70021-38-4

Cat. No.: B12804390

Get Quote

From Synthetic Architecture to Neuropharmacological Modulation and Biodegradable Polymers

Executive Summary
N-substituted aspartic acid derivatives represent a critical scaffold in both medicinal chemistry

and advanced materials science. Structurally, the introduction of an alkyl, aryl, or acyl group

onto the amino nitrogen of aspartic acid fundamentally alters its physicochemical profile,

modulating its interaction with glutamate transporters (EAATs) and receptors (NMDA) while

enabling the formation of biodegradable polyamides.

This guide provides a rigorous technical overview of the synthesis, pharmacological utility, and

material applications of these derivatives.[1][2] It is designed for researchers requiring

actionable protocols and mechanistic depth, moving beyond basic definitions to explore the

causality behind synthetic choices and biological outcomes.

Chemical Architecture & Synthesis Strategies
The synthesis of N-substituted aspartic acids demands precise control over regioselectivity and

stereochemistry. The two dominant strategies are Aza-Michael Addition and Reductive
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Amination.

The Aza-Michael Addition (The "Green" Route)
This is the most atom-economic approach, involving the nucleophilic attack of a primary amine

onto an

-unsaturated carbonyl system (maleic or fumaric acid derivatives).

Mechanism: The amine lone pair attacks the

-carbon of the electron-deficient alkene.

Stereochemical Challenge: The reaction typically yields a racemate (DL-mixture) unless

chiral auxiliaries or biocatalysts (e.g., EDDS lyase or methylaspartase) are employed.

Regioselectivity: When using maleic anhydride, the ring-opening occurs first to form the

maleamic acid, followed by intramolecular cyclization to polysuccinimide (PSI) or direct

addition depending on pH and temperature.

Biocatalytic Synthesis
To achieve high enantiopurity (typically L-isomer), enzymatic hydroamination is superior to

chemical methods. Enzymes like methylaspartase catalyze the anti-addition of nitrogen

nucleophiles to the Si-face of fumarate, yielding (S)-N-substituted aspartates with >99% ee.[3]

Polymerization to Polyaspartic Acid (PASP)
N-substituted derivatives can also serve as monomers, but the parent Polyaspartic Acid is

typically synthesized via thermal polycondensation of aspartic acid to Polysuccinimide (PSI),

followed by ring-opening hydrolysis. This yields a biodegradable anionic polymer used as a

green alternative to polyacrylates.

Pharmacological Frontiers
NMDA Receptor Modulation
N-Methyl-D-Aspartate (NMDA) is the prototypical agonist for the NMDA receptor, a glutamate-

gated ion channel critical for synaptic plasticity.[4]
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Agonism: Small N-substituents (e.g., methyl) maintain agonist activity by allowing the ligand

to fit within the ligand-binding domain (LBD) clamshell, stabilizing the closed (active)

conformation.

Antagonism: Bulky N-substituents (e.g., N-p-coumaroyl) often prevent full clamshell closure,

acting as competitive antagonists or partial agonists. These are investigated for

neuroprotection to prevent excitotoxicity without completely blocking physiological

transmission.

Neuroprotection & EAAT Interaction
Excitatory Amino Acid Transporters (EAATs) clear glutamate from the synapse. N-substituted

aspartates can act as:

Transportable Substrates: Competing with glutamate for uptake (e.g., N-methyl-aspartate).

Non-Transportable Blockers: Locking the transporter in a specific conformation (e.g., TBOA

derivatives, though these are often O-substituted, N-substitution can also yield blockers).

Experimental Protocols
Protocol A: Chemo-Selective Synthesis of N-Benzyl-
Aspartic Acid
Rationale: This protocol utilizes the Aza-Michael addition in an aqueous medium, avoiding toxic

solvents and ensuring high yield.

Reagents:

Maleic Acid (11.6 g, 0.1 mol)

Benzylamine (10.7 g, 0.1 mol)

Sodium Hydroxide (8.0 g, 0.2 mol)

Solvent: Water (50 mL)

Step-by-Step Methodology:
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Neutralization: Dissolve maleic acid in water. Slowly add NaOH to form disodium maleate in

situ. Critical: Maintain temperature < 40°C to prevent isomerization to fumarate before

addition.

Addition: Add benzylamine dropwise to the solution.

Reflux: Heat the mixture to reflux (100°C) for 24 hours. The high temperature overcomes the

activation energy barrier for the addition to the internal alkene.

Acidification: Cool to room temperature. Acidify with concentrated HCl to pH 2.5 (the

isoelectric point of the product).

Crystallization: The product, N-benzyl-aspartic acid, precipitates as a white solid.

Purification: Recrystallize from water/ethanol (1:1).

Validation: Check purity via

H-NMR (D

O). Look for the disappearance of alkene protons (

6.0-6.5 ppm) and appearance of the methine triplet (

3.8 ppm).

Protocol B: NMDA Receptor Functional Calcium Influx
Assay
Rationale: To quantify the agonist/antagonist potency of the synthesized derivative using a cell-

based fluorescent readout.

Materials:

HEK-293 cells stably expressing NR1/NR2B subunits.

Fluo-4 AM (Calcium indicator).

Buffer: HBSS with 2 mM CaCl
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, Mg

-free (Mg

blocks the channel).

Workflow:

Loading: Incubate cells with 4

M Fluo-4 AM for 45 min at 37°C. Wash 3x with HBSS.

Baseline: Measure baseline fluorescence (

) for 30 seconds.

Challenge:

Agonist Mode: Add test compound (0.1 - 100

M) + 10

M Glycine (co-agonist).

Antagonist Mode: Add test compound (10 min pre-incubation) followed by 50

M Glutamate + 10

M Glycine.

Detection: Monitor fluorescence increase (

) at 520 nm (excitation 488 nm).

Analysis: Plot

vs. log[Concentration] to determine EC

or IC

.
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Data Presentation: Structure-Activity Relationship
(SAR)
Table 1: Comparative Properties of N-Substituted Aspartic Acid Analogues

Derivative
N-Substituent
(R)

Primary Target Activity Type
Key
Application

NMDA
Methyl (

)
NMDA Receptor Agonist

Excitotoxicity

research;

hormonal

regulation [1].[5]

N-Acetyl-Asp
Acetyl (

)

Metabolic

Enzymes
Substrate

NAA is a marker

of neuronal

health (MRS

imaging) [2].

N-Benzyl-Asp
Benzyl (

)

EAATs /

Enzymes
Weak Inhibitor

Chiral building

block; precursor

to

peptidomimetics

[3].

Poly-Asp Polymer Chain Calcium Ions Chelator

Scale inhibition;

drug delivery

carrier [4].

Visualizations
Diagram 1: Synthetic Pathway (Aza-Michael Addition)
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Caption: Mechanistic pathway for the synthesis of N-substituted aspartic acids via maleic

anhydride, highlighting the divergence between direct hydrolysis and polysuccinimide

formation.

Diagram 2: NMDA Receptor Activation Mechanism
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Caption: Logic flow of NMDA receptor activation requiring dual-ligand binding and voltage-

dependent Mg2+ block removal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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